Cas no 919097-01-1 (Benzene, 1-fluoro-2-(1-propyn-1-yl)-)

Benzene, 1-fluoro-2-(1-propyn-1-yl)- structure
919097-01-1 structure
Product name:Benzene, 1-fluoro-2-(1-propyn-1-yl)-
CAS No:919097-01-1
MF:C9H7F
MW:134.150285959244
CID:766481
PubChem ID:22180100

Benzene, 1-fluoro-2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-2-(1-propyn-1-yl)-
    • 1-fluoro-2-prop-1-ynylbenzene
    • DTXSID00623298
    • 919097-01-1
    • 1-Fluoro-2-(prop-1-yn-1-yl)benzene
    • SCHEMBL8767077
    • Inchi: InChI=1S/C9H7F/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,1H3
    • InChI Key: VCPLBYGDGMJOSS-UHFFFAOYSA-N
    • SMILES: CC#CC1=CC=CC=C1F

Computed Properties

  • Exact Mass: 134.053178385g/mol
  • Monoisotopic Mass: 134.053178385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 2.8

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